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Compound of Interest

Compound Name: 2-lodo-1,3-dimethylbenzene

Cat. No.: B054174

An In-depth Technical Guide on the Physical Properties of 2-lodo-1,3-dimethylbenzene

Introduction

2-lodo-1,3-dimethylbenzene, also known as 2-lodo-m-xylene, is an important organoiodine
compound with the chemical formula ICsH3(CHs)2. As a substituted aromatic halide, it serves
as a versatile intermediate in organic synthesis. Its physical properties are critical for its
handling, storage, and application in various chemical reactions, particularly in the
development of pharmaceuticals and advanced materials. This guide provides a
comprehensive overview of its core physical characteristics, supported by detailed
experimental protocols for their determination.

Data Presentation: Core Physical Properties

The quantitative physical properties of 2-lodo-1,3-dimethylbenzene are summarized in the
table below for easy reference and comparison.
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Physical

Property Value Units Conditions Reference
Molecular Weight  232.06 g/mol - [1]
Density 1.608 g/mL at 25 °C [2]
16+0.1 g/cm3 - [1]
Boiling Point 223-224 °C at 760 mmHg [2]
2275+9.0 °C at 760 mmHg [1]
Melting Point 11.2 °C - [3]
Refractive Index 1.6030 - at 20 °C (D-line) [2]
Solubility Insoluble - in Water [3]
Slightly Soluble - in Chloroform, [3]

Methanol
Flash Point 102 °C Closed Cup

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized
experimental methodologies. Below are detailed protocols for key properties.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[4] The capillary method is a common micro-scale technique for its determination.[5]

[6]
Methodology:

o Sample Preparation: A small amount (a few milliliters) of 2-lodo-1,3-dimethylbenzene is
placed into a small test tube or fusion tube.[7]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the fusion tube.[5]
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e Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then placed in a heating
apparatus, such as a Thiele tube or an aluminum block, which contains a high-boiling point
liquid (e.g., mineral oil) to ensure uniform heating.[5][8]

o Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 1-
2°C per minute, especially near the expected boiling point.[8]

» Boiling Point Identification: As the liquid heats, trapped air in the capillary tube expands and
escapes, forming a stream of bubbles. The boiling point is the temperature at which a rapid
and continuous stream of bubbles emerges from the capillary's open end.[5] Alternatively,
the heat source can be removed when a steady stream of bubbles is observed; the
temperature at which the liquid begins to enter the capillary tube upon cooling is recorded as
the boiling point.[6]

Determination of Melting Point

For substances like 2-lodo-1,3-dimethylbenzene, which can be solid at or near room
temperature, the melting point is a crucial indicator of purity.[8]

Methodology:

o Sample Preparation: A small amount of the solidified compound is finely powdered. The open
end of a capillary tube is pressed into the powder to pack a small sample (1-2 mm in height)
into the sealed end.[9]

o Apparatus Setup: The packed capillary tube is attached to a thermometer and placed in a
melting point apparatus (e.g., Mel-Temp apparatus or Thiele tube).[8]

e Heating and Observation: The apparatus is heated slowly. An initial rapid heating can be
done to find an approximate melting range, followed by a more careful determination with a
heating rate of about 2°C per minute.

» Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is the end of the range.[10] A pure substance typically has a sharp
melting range of 0.5-1.0°C.[8]
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Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass per unit volume of a substance.[11] It can be determined gravimetrically
using either a pycnometer for high precision or a graduated cylinder and balance for a simpler
measurement.[12][13]

Methodology (Using Graduated Cylinder):

Mass of Empty Cylinder: An empty, dry measuring cylinder is weighed on an electronic
balance, and its mass is recorded.[11]

¢ Volume Measurement: A specific volume of 2-lodo-1,3-dimethylbenzene (e.g., 20 mL) is
added to the measuring cylinder. The volume should be read from the bottom of the
meniscus at eye level to avoid parallax error.[14][15]

e Mass of Filled Cylinder: The measuring cylinder containing the liquid is reweighed, and the
mass is recorded.[15]

» Calculation: The mass of the liquid is found by subtracting the mass of the empty cylinder
from the mass of the filled cylinder. The density is then calculated using the formula: p =
mass / volume.[11][14] For greater accuracy, measurements should be repeated and an
average calculated.[14]

Determination of Refractive Index (Abbe Refractometer)

The refractive index measures how light propagates through a substance and is a fundamental
physical constant. The Abbe refractometer is a common instrument for this purpose.[16]

Methodology:

 Instrument Calibration: The refractometer is calibrated using a standard liquid with a known
refractive index, such as distilled water.

o Sample Application: A few drops of 2-lodo-1,3-dimethylbenzene are placed on the clean,
dry prism of the refractometer.
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o Measurement: The prism is closed, and the light source is positioned. The user looks
through the eyepiece and adjusts the knob until the boundary line between the light and dark

regions is sharp and centered in the crosshairs.

o Reading the Value: The refractive index is read directly from the instrument's scale. The
temperature should be controlled and recorded, as the refractive index is temperature-

dependent.

Visualizations

The following diagram illustrates the generalized workflow for determining the key physical
properties of a chemical compound like 2-lodo-1,3-dimethylbenzene.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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